3,5-di-tert-butyl-N-[3-(1H-imidazol-1-yl)propyl]benzamide

• Molecular Formula: C21H31N3O
• Molecular Weight: 341.5 g/mol
• IUPAC Name: 3,5-ditert-butyl-N-(3-imidazol-1-ylpropyl)benzamide
• InChI: InChI=1S/C21H31N3O/c1-20(2,3)17-12-16(13-18(14-17)21(4,5)6)19(25)23-8-7-10-24-11-9-22-15-24/h9,11-15H,7-8,10H2,1-6H3,(H,23,25)
• InChI Key: NNEUZEKZBBBZPG-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC(=CC(=C1)C(=O)NCCCN2C=CN=C2)C(C)(C)C

Description

3,5-di-tert-butyl-N-[3-(1H-imidazol-1-yl)propyl]benzamide is a compound that has gained attention in scientific research due to its potential therapeutic applications. This compound has been synthesized in various ways, and its mechanism of action and physiological effects have been investigated. In

Mechanism of Action

The mechanism of action of 3,5-di-tert-butyl-N-[3-(1H-imidazol-1-yl)propyl]benzamide is not fully understood. However, it has been suggested that this compound may act as an inhibitor of enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These enzymes play a role in inflammation and tumor growth, and inhibition of these enzymes may lead to therapeutic benefits.
Biochemical and Physiological Effects:
Studies have shown that 3,5-di-tert-butyl-N-[3-(1H-imidazol-1-yl)propyl]benzamide has anti-inflammatory effects. This compound has been shown to inhibit the production of inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). Additionally, this compound has been shown to have antitumor effects by inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3,5-di-tert-butyl-N-[3-(1H-imidazol-1-yl)propyl]benzamide in lab experiments is its potential therapeutic applications. This compound has been shown to have anti-inflammatory and antitumor properties, making it a promising candidate for drug development. However, one limitation of using this compound is its limited solubility in water, which may make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 3,5-di-tert-butyl-N-[3-(1H-imidazol-1-yl)propyl]benzamide. One direction is to investigate its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its mechanism of action and identify other enzymes that it may inhibit. Additionally, further research is needed to determine the optimal dosage and administration route for this compound in vivo.
Conclusion:
In conclusion, 3,5-di-tert-butyl-N-[3-(1H-imidazol-1-yl)propyl]benzamide is a compound that has gained attention in scientific research due to its potential therapeutic applications. This compound has been synthesized in various ways, and its mechanism of action and physiological effects have been investigated. While there are limitations to using this compound in lab experiments, its potential therapeutic benefits make it a promising candidate for drug development. Further research is needed to fully understand the mechanism of action and identify other potential therapeutic applications.

Synthesis Methods

3,5-di-tert-butyl-N-[3-(1H-imidazol-1-yl)propyl]benzamide can be synthesized in various ways. One of the most common methods is the reaction of 3,5-di-tert-butylbenzoyl chloride with 3-(1H-imidazol-1-yl)propylamine in the presence of a base such as triethylamine. This reaction results in the formation of 3,5-di-tert-butyl-N-[3-(1H-imidazol-1-yl)propyl]benzamide.

Scientific Research Applications

3,5-di-tert-butyl-N-[3-(1H-imidazol-1-yl)propyl]benzamide has been studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, antitumor, and antifungal properties. This compound has also been investigated for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.